![molecular formula C16H30O3 B1253703 13,14,15,16-Tetranorlabdane-8alpha,12,18-triol](/img/structure/B1253703.png)
13,14,15,16-Tetranorlabdane-8alpha,12,18-triol
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Overview
Description
13,14,15,16-tetranorlabdane-8alpha,12,18-triol is a diterpenoid that is 13,14,15,16-tetranorlabdane substituted by hydroxy grousp at positions 8, 12 and 18. It has been isolated from the aerial parts of Crassocephalum mannii and has been shown to exhibit COX-1 and COX-2 activity. It has a role as a plant metabolite, a cyclooxygenase 1 inhibitor and a cyclooxygenase 2 inhibitor. It is a tertiary alcohol, a diterpenoid and a triol.
Scientific Research Applications
Cyclooxygenase Inhibitory Activity
13,14,15,16-Tetranorlabdane-8alpha,12,18-triol has been identified as a labdane diterpene with selective inhibitory activity against cyclooxygenases (COX-1 and COX-2). This compound was isolated from the aerial parts of Crassocephalum mannii. Its structure was elucidated through spectroscopic data analysis, and it demonstrated specific inhibitory effects on COX enzymes, which are key in the inflammatory process (Hegazy et al., 2008).
Pathogen Inhibition
A compound structurally similar to this compound, namely 13,14,15,16-tetranorlabd-7-ene-19,6 beta:12,17-diolide, was isolated from an endophytic fungal strain and demonstrated significant inhibitory activities against several pathogenic bacterial and fungal strains. Although the specific activity of this compound was not tested, this points to the potential antimicrobial properties of compounds in this class (Yuan et al., 2009).
Antitumor Potential
In a study examining the inhibitory effects on Epstein-Barr virus activation, a process often associated with tumor promotion, compounds structurally related to this compound demonstrated significant inhibitory effects. This suggests a potential role for these compounds, including this compound, in antitumor or anticarcinogenic therapies (Ohtsu et al., 2001).
properties
Molecular Formula |
C16H30O3 |
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Molecular Weight |
270.41 g/mol |
IUPAC Name |
(1R,2R,4aR,5R,8aS)-1-(2-hydroxyethyl)-5-(hydroxymethyl)-2,5,8a-trimethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol |
InChI |
InChI=1S/C16H30O3/c1-14(11-18)7-4-8-15(2)12(14)5-9-16(3,19)13(15)6-10-17/h12-13,17-19H,4-11H2,1-3H3/t12-,13+,14-,15-,16+/m0/s1 |
InChI Key |
OSLJXGPVHCLGHU-XFIYOXNOSA-N |
Isomeric SMILES |
C[C@]1(CCC[C@]2([C@H]1CC[C@@]([C@@H]2CCO)(C)O)C)CO |
Canonical SMILES |
CC1(CCCC2(C1CCC(C2CCO)(C)O)C)CO |
Origin of Product |
United States |
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